Cas no 2251-54-9 (1,2-Benzenedicarboxylic acid, 3,4,6-trifluoro-)

• Product Name: 1,2-Benzenedicarboxylic acid, 3,4,6-trifluoro-
• CAS No: 2251-54-9
• MF: C₈H₃F₃O₄
• MW: 220.102233171463
• CID: 1410448
• Update Time: 2024-08-16

1,2-Benzenedicarboxylic acid, 3,4,6-trifluoro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 3,4,6-trifluoro-

• Inchi： 1S/C8H3F3O4/c9-2-1-3(10)6(11)5(8(14)15)4(2)7(12)13/h1H,(H,12,13)(H,14,15)
• InChI Key： HOTCJFDBXVOJLH-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=C(F)C=C(F)C(F)=C1C(O)=O

Computed Properties

• Exact Mass: 219.99829

Experimental Properties

• Density: 1.731±0.06 g/cm3(Predicted)
• Melting Point: 159-161 °C
• Boiling Point: 350.0±42.0 °C(Predicted)
• PSA: 74.6
• pka: 1?+-.0.10(Predicted)